4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(2-chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C15H11ClO5/c1-21-15(20)9-3-5-12(16)11(6-9)8-2-4-10(14(18)19)13(17)7-8/h2-7,17H,1H3,(H,18,19)
• InChI Key: JGGPAYVRBVWIOJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)Cl)C2=CC(=C(C=C2)C(=O)O)O
• Molecular Formula: C15H11ClO5
• DSSTOX Substance ID: DTXSID40691971
• Molecular Weight: 306.70 g/mol
• CAS RN: 1261939-68-7

Description

4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid (4-CMPHBA) is a white crystalline powder that is used in a variety of scientific research applications. It has a molecular weight of 288.6 g/mol and a melting point of 95-97 °C. 4-CMPHBA is a derivative of benzoic acid, a naturally occurring organic compound found in many plants and animals. It is an important intermediate in the synthesis of pharmaceuticals, dyes and other organic compounds.

Scientific Research Applications

4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid, 95% is used in a variety of scientific research applications. It has been used in the synthesis of various pharmaceuticals, including anti-inflammatory drugs, antifungal agents, and antiviral agents. It has also been used to study the structure and properties of proteins and other biomolecules. In addition, it has been used to study the effects of various environmental factors on the structure and function of proteins.

Mechanism of Action

4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid, 95% acts as a competitive inhibitor of a number of enzymes involved in the metabolism of drugs and other compounds. It binds to the active site of the enzyme and prevents it from catalyzing the reaction. This prevents the metabolism of the drug or compound and thereby increases its efficacy.
Biochemical and Physiological Effects
4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of a number of enzymes involved in the metabolism of drugs and other compounds. In addition, it has been shown to inhibit the activity of certain hormones, such as cortisol and aldosterone, and to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid, 95% has a number of advantages and limitations for laboratory experiments. One of the main advantages is its low cost and ease of synthesis. In addition, it is relatively stable and can be stored for long periods of time. However, it is important to note that it is not soluble in water and must be dissolved in an organic solvent before use.

Future Directions

There are a number of potential future directions for research involving 4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid, 95%. One potential direction is to further investigate its biochemical and physiological effects. In addition, further research could be done to develop more efficient and cost-effective methods of synthesis. Finally, further research could be done to investigate the potential applications of 4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid, 95% in drug design and development.

Synthesis Methods

4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid, 95% can be synthesized using a variety of methods. The most common method involves the condensation reaction of 2-chloro-5-methoxybenzaldehyde and hydroxybenzoic acid in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out at a temperature of around 100 °C for several hours. The resulting product is then purified by recrystallization.